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Compound of Interest

Compound Name: 2-amino-N-ethoxyacetamide
Cat. No.: B13214164
Get Quote
\ J

Executive Summary

2-Amino-N-ethoxyacetamide (CAS: 2031268-89-8 for HCI salt) is a specialized bifunctional
linker and intermediate characterized by a primary amine and an N-alkoxy amide moiety. Often
utilized in the synthesis of isoxazoline insecticides (e.g., Fluralaner derivatives) and as a
cleavable linker in proteolysis-targeting chimeras (PROTACS), its utility is defined by the
balance between the nucleophilicity of its amine and the hydrolytic stability of its N-alkoxy
amide bond.

This guide provides a comprehensive technical analysis of its physicochemical behavior.[1]
While the hydrochloride salt exhibits robust stability and high aqueous solubility, the free base
is prone to specific degradation pathways, notably cyclization and oxidative instability.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Understanding the dual nature of this molecule—as a salt versus a free base—is critical for
experimental design.
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Property Specification
IUPAC Name 2-Amino-N-ethoxyacetamide
Structure

Molecular Formula

118.13 g/mol (Free Base) / 154.59 g/mol (HCI

Molecular Weight Salt

CAS Number 2031268-89-8 (HCI Salt)
pKa (Predicted) ~7.9 — 8.2 (Primary Amine)
LogP (Predicted) -0.8 to -0.3 (Hydrophilic)

Structural Implications|[1]

e Primary Amine (

): The nucleophilic center. At physiological pH (7.4), it exists in equilibrium between
protonated (

) and neutral forms, driving solubility and reactivity.

e N-Alkoxy Amide (

): Unlike standard amides, the N-ethoxy substitution lowers the

of the amide proton (making it more acidic) and alters hydrolytic stability. It serves as a bio-
isostere for hydroxamic acids but lacks the metal-chelating potency of the free -OH group.

Solubility Profile

The solubility of 2-amino-N-ethoxyacetamide is heavily pH-dependent due to the ionizable
primary amine.

Aqueous Solubility

» Acidic pH (pH < 6):High. The compound exists predominantly as the cationic ammonium
species (
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). Solubility > 100 mg/mL is typical for the HCI salt.

e Neutral/Basic pH (pH > 8):Moderate. As the pH approaches the pKa (~8.0), the

concentration of the neutral free base increases. While the polar amide and ether groups

maintain water solubility, it will partition more readily into organic phases.

Organic Solvent Compatibility

Solvent

Solubility (HCI Salt)

Solubility (Free
Base)

Application Note

Water

High (>100 mg/mL)

High

Preferred for stock

solutions of the salt.

DMSO

High (>50 mg/mL)

High

Ideal for biological
assays; avoid for long-
term storage due to

oxidation risk.

Methanol

High

High

Good for transfers and

intermediate dilutions.

Dichloromethane

Negligible

Moderate

Used for extraction of
the free base after

neutralization.

Hexanes

Insoluble

Low

Useful as an anti-
solvent for

precipitation.

Stability and Degradation Mechanisms|[8]

The stability of 2-amino-N-ethoxyacetamide is governed by three primary mechanisms:

Amide Hydrolysis, Diketopiperazine (DKP) Formation, and Oxidation.

Degradation Pathways (Visualized)
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Hydrolysis Products

Strong Acid/Base (Glycine + Ethoxyamine)

(pH < 2 or > 10)

] . Neutral/Basic pH ] ] ]
2-Amino-N-ethoxyacetamide High Conc. Diketopiperazine

(Free Base) (Cyclic Dimer)
Air/Peroxides

Oxidation Products
(N-Oxides/Schiff Bases)

Click to download full resolution via product page

Figure 1: Primary degradation pathways. Note that DKP formation is a concentration-
dependent risk for the free base.

Mechanism Details

e Hydrolysis: The N-alkoxy amide bond is generally more resistant to hydrolysis than a
standard ester but less stable than a simple peptide bond.

o Acid Catalysis: Protonation of the carbonyl oxygen leads to cleavage, yielding Glycine and
O-Ethylhydroxylamine.

o Base Catalysis: Direct nucleophilic attack by hydroxide is slower due to the electron-
donating ethoxy group on the nitrogen, but will proceed at high pH (>12).

» Diketopiperazine (DKP) Formation: A classic risk for

-amino amides. Two molecules of the free base can condense, expelling two molecules of
ethoxyamine to form a cyclic 2,5-diketopiperazine.

o Risk Factor: High in concentrated neutral/basic solutions.
o Mitigation: Store as the HCI salt (protonation prevents nucleophilic attack).

o Aldehyde Sensitivity: The primary amine reacts rapidly with aldehydes (e.g., reducing
sugars, formaldehyde impurities in PEG) to form Schiff bases.
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Experimental Protocols

To validate the stability of your specific lot, use the following self-validating workflows.

HPLC Method for Purity & Stability

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um, 4.6 x 150 mm).
+ Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

» Mobile Phase B: 0.1% TFA in Acetonitrile.

e Gradient: 0% B to 30% B over 15 minutes. (High polarity requires low organic start).

o Detection: UV at 210 nm (Amide bond). Note: Lack of aromatic rings means low UV

sensitivity; 210 nm is critical.

Stress Testing Workflow

Start: 10 mM Stock
(in Water)

(Split into Aquuots)
Acid Stress Base Stress Oxidative Stress Control
0.1M HCI, 60°C, 4h 0.1M NaOH, RT, 4h 3% H202, RT, 2h 4°C, Dark

(Neutralize & Analyze

(HPLC-UV/MS)

Click to download full resolution via product page

Figure 2: Standard stress testing workflow to determine handling windows.
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Solubility Determination (Shake-Flask Method)

o Preparation: Add excess solid (approx. 20 mg) to 0.5 mL of solvent in a glass vial.

» Equilibration: Agitate at 25°C for 24 hours.

e Separation: Centrifuge at 10,000 rpm for 5 minutes or filter (0.22 um PTFE).

e Quantification: Dilute supernatant 100x and analyze via HPLC against a standard curve.

e pH Check: Measure the pH of the saturated aqueous solution to confirm if it is dominated by
the salt (acidic) or free base (alkaline).

Handling and Storage Recommendations

Based on the physicochemical profile, the following storage conditions are mandatory to
maintain integrity >98%.

Parameter Recommendation Rationale

Prevents DKP formation and
Form Hydrochloride Salt oxidation; significantly

improves shelf-life.

Slows hydrolysis and potential
Temperature -20°C _ _ _
disproportionation.

Protects the amine from

atmospheric
Atmosphere Argon/Nitrogen
(carbamate formation) and

oxidation.

Amide salts are hygroscopic;
Desiccation Required moisture accelerates

hydrolysis.

Aqueous solutions are stable
Solution Stability Use Fresh for <24h at RT. Frozen aliquots
are stable for 1 month.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13214164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 54016545, 2-amino-N-ethyl-2-hydroxyacetamide (Analogous Structure). Retrieved from
[Link]

e Mancilla, T., et al. (2003).Synthesis and characterization of new 2-(alkylamino)acetamides.[2]
Arkivoc.[2][3][4] Retrieved from [Link]

e Perkins, R.L., et al. (1936).Amino-alkoxy-benzamides and process of preparing the same.
US Patent 2044016A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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